Cas no 1361734-60-2 (Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate)

• Product Name: Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate
• CAS No: 1361734-60-2
• MF: C₁₂H₁₆F₂N₂O₃
• MW: 274.263850212097
• CID: 4931772
• Update Time: 2025-06-08

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate

• Inchi： 1S/C12H16F2N2O3/c1-3-19-11(17)5-8-7(6-15)10(18-2)4-9(16-8)12(13)14/h4,12H,3,5-6,15H2,1-2H3
• InChI Key： PVWDHXNYICGFOY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(CN)C(CC(=O)OCC)=N1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 292
• XLogP3: 0.5
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1361734-60-2): An Overview of Its Structure, Synthesis, and Applications

Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1361734-60-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a difluoromethyl group, and an aminomethyl functionality. These structural elements contribute to its diverse biological activities and make it an attractive candidate for the development of novel therapeutic agents.

The structure of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate is well-defined and can be represented by the molecular formula C₁₃H₁₅F₂N₂O₃. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets. The aminomethyl group, on the other hand, provides a site for further functionalization and conjugation, making it possible to tailor the compound for specific applications.

In terms of synthesis, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate can be prepared through a multi-step process that involves the synthesis of key intermediates followed by their coupling to form the final product. One common approach involves the reaction of 4-methoxypyridine-2-carbaldehyde with ethyl bromoacetate to form the corresponding ester, which is then subjected to amination and difluoromethylation steps. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for research and development purposes.

The biological activities of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate have been extensively studied in various contexts. One of its notable applications is in the field of neuropharmacology, where it has shown potential as a modulator of neurotransmitter systems. Specifically, it has been reported to exhibit selective binding to certain receptors involved in neurotransmission, such as serotonin and dopamine receptors. This property makes it a valuable tool for investigating the mechanisms underlying neurological disorders and for developing new treatments.

Another area where Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate has shown promise is in cancer research. Studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action appears to involve modulation of protein kinases and other cellular targets, suggesting that it may have broad-spectrum antitumor activity.

In addition to its therapeutic potential, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate has also been explored as a chemical probe in academic research. Its unique structure and functional groups make it an excellent candidate for use in high-throughput screening assays and other biochemical studies aimed at identifying novel drug targets. The ability to modify the compound through chemical synthesis further enhances its utility as a tool for probing complex biological systems.

The pharmacokinetic properties of Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate are also an important consideration in its development as a therapeutic agent. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness in vivo. However, further research is needed to optimize these properties and to evaluate any potential side effects or toxicities associated with long-term use.

In conclusion, Ethyl 3-(aminomethyl)-6-(difluoromethyl)-4-methoxypyridine-2-acetate (CAS No. 1361734-60-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic strategies.